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BMS-690514 Key Data for Experiments

The following table consolidates quantitative data important for planning your experiments, including the

compound's solubility, stability, and known permeability characteristics.

Property Description / Value
Experimental Context /
Note

Chemical Name (3R,4R)-4-amino-1-[[4-(3-

methoxyanilino)pyrrolo[2,1-f][1,2,4]triazin-5-
yl]methyl]piperidin-3-ol [1]

IUPAC Name.

CAS Number 859853-30-8 [1] For unique identification.

Molecular
Weight

368.44 g/mol [1]

Solubility
(DMSO)

≥ 25 mg/mL (≥ 67.86 mM) [1] A common solvent for in
vitro stock solutions.

Storage Desiccate at -20°C [1] Recommended for long-

term stability.

Caco-2
Permeability

Intermediate range [1] Used to predict intestinal

absorption.
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Property Description / Value
Experimental Context /
Note

P-gp Interaction Moderate potential to be a P-gp substrate [1] May affect penetration into

certain tissues or cells.

Oral
Bioavailability

Varies by species: 78% (mouse), 100% (rat), 8%

(monkey), 29% (dog) [1]

Provides context on in vivo
absorption.

Blood-Brain
Barrier

Brain-to-plasma ratio of ~1 in preclinical models [1] Suggests ability to cross the

blood-brain barrier.

Permeability Assessment & General Enhancement
Strategies

While specific methods for enhancing BMS-690514 penetration were not found, you can apply standard

models and general principles to your investigations.

Caco-2 Cell Permeability Model

The Caco-2 cell line is a well-established in vitro model for predicting drug absorption [2]. Regulatory

guidelines recommend validating this model using model drugs with high, moderate, and low permeability. A

substance is typically classified as follows based on its apparent permeability coefficient ((P_{app})):

High permeability: (P_{app} > 10 \times 10^{-6}) cm/s
Moderate permeability: (P_{app} = 1-10 \times 10^{-6}) cm/s

Low permeability: (P_{app} < 1.0 \times 10^{-6}) cm/s [2]

General Penetration Enhancement Techniques

Research into other compounds provides strategies that could be explored for BMS-690514:

Chemical Enhancers: Dimethyl sulfoxide (DMSO) is a well-known penetration enhancer that can
alter tissue membrane permeability, often used at concentrations of 50% and above for skin and 15-
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20% for mucous membranes [3]. Other penetration enhancers (PEs) can be integrated into hydrogel

adhesives for sustained local drug delivery [4].
Formulation Approaches: Lipid nanoparticles, particularly those inspired by exosomes (ELVs), have

shown significantly improved effective diffusion coefficients within tissues and the extracellular matrix
[5].

Physical Methods: Pulsed-high intensity focused ultrasound (pHIFU) can enhance the extravasation
and tissue penetration of nanoparticles, though power optimization is critical to avoid irreversible

tissue damage [6].
P-gp Inhibition: Since BMS-690514 has a moderate potential to be a P-gp substrate [1],

investigating P-gp inhibitors could be a viable strategy to reduce its cellular efflux [7].

FAQs on BMS-690514 Handling & Properties

What is the recommended solvent for preparing BMS-690514 stock solutions? DMSO is a suitable

solvent, with a solubility of at least 25 mg/mL [1]. For biological assays, further dilution in an aqueous

buffer is necessary to maintain cell viability.

Does BMS-690514 cross the blood-brain barrier? Preclinical data suggests that it can, with a brain-to-

plasma ratio of approximately 1 in animal models [1].

What is the oral bioavailability of BMS-690514? Oral bioavailability varies significantly across species,

from 8% in monkeys to 100% in rats [1]. This should be considered when extrapolating animal data.

Experimental Workflow & Troubleshooting

The diagram below outlines a general decision pathway for investigating and potentially improving the tissue

penetration of BMS-690514, based on the information gathered.
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Troubleshooting Common Issues

Low Apparent Permeability in Caco-2: If the (P_{app}) value falls into the low or moderate range,

consider formulating the compound with chemical penetration enhancers like DMSO [3] or
incorporating it into advanced lipid nanoparticles [5] to improve membrane passage.

Suspected Efflux by P-gp: Given its moderate potential as a P-gp substrate [1], you can design
experiments using P-gp inhibitors (e.g., certain tyrosine kinase inhibitors [7]) to see if they increase

the intracellular concentration and efficacy of BMS-690514.
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Inadequate Penetration in Dense Tissues: For targets like solid tumors, where the extracellular matrix

is a major barrier, strategies like exosome-inspired lipid nanoparticles [5] or physical methods like
pulsed-high intensity focused ultrasound (pHIFU) [6] could be investigated to improve deep tissue

delivery.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/40017353/
https://nanoconvergencejournal.springeropen.com/articles/10.1186/s40580-017-0124-z
https://www.smolecule.com/products/s1802554?utm_src=pdf-custom-synthesis
https://www.biocrick.com/BMS-690514-BCC1430.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10674574/
https://patents.google.com/patent/US3551554A/en
https://pubs.rsc.org/en/content/articlelanding/2024/bm/d4bm00807c
https://pubmed.ncbi.nlm.nih.gov/40017353/
https://nanoconvergencejournal.springeropen.com/articles/10.1186/s40580-017-0124-z
https://nanoconvergencejournal.springeropen.com/articles/10.1186/s40580-017-0124-z
https://bmcsystbiol.biomedcentral.com/articles/10.1186/s12918-017-0498-x
https://bmcsystbiol.biomedcentral.com/articles/10.1186/s12918-017-0498-x
https://www.smolecule.com/products/b1802554#bms-690154-tissue-penetration-enhancement
https://www.smolecule.com/products/b1802554#bms-690154-tissue-penetration-enhancement
https://www.smolecule.com/products/b1802554#bms-690154-tissue-penetration-enhancement
https://www.smolecule.com/products/s1802554?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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